Cas no 159634-47-6 (Ibutamoren)

• Product Name: Ibutamoren
• CAS No: 159634-47-6
• MF: C₂₇H₃₆N₄O₅S
• MW: 528.663545608521
• CID: 94924
• PubChem ID: 178024
• Update Time: 2025-05-19

Ibutamoren Chemical and Physical Properties

Names and Identifiers

• Ibutamoren
• 2-amino-2-methyl-N-[(2R)-1-(1-methylsulfonylspiro[2H-indole-3,4'-piperidine]-1'-yl)-1-oxo-3-phenylmethoxypropan-2-yl]propanamide
• MK-0667
• IBUTAMOREN (MK-677), CID178024
• L 163191
• 2-Amino-N-[(1R)-2-[1,2-dihydro-1-(methylsulfonyl)spiro[3H-indole-3,4'-piperidin]-1'-yl]-2-oxo-1-[(phenylmethoxy)methyl]ethyl]-2-methylpropanamide
• IbutaMoren (MK-677)
• Ibutamoren,MK-677, MK-0677, L-163,191
• 1N-[1-benzyloxymethyl-2-[1-methylsulfonylspiro[2,3-dihydro-1H-indole-3,4''-(hexahydropyridine)]-1-yl]-2-oxo-(1R)-ethyl]-2-amino-2-methylpropanamide
• ibutamorenum
• 159634-47-6
• NCGC00263115-01
• DTXSID90166700
• DTXCID0089191
• GJ0EGN38UL
• (R)-2-amino-N-(3-(benzyloxy)-1-(1-(methylsulfonyl)spiro[indoline-3,4'-piperidin]-1'-yl)-1-oxopropan-2-yl)-2-methylpropanamide
• MK-677;Crescendo;MK 0677;MK-0677;MK0677
• IBUTAMOREN [WHO-DD]
• NCGC00263115-05
• 1N-[1-benzyloxymethyl-2-[1-methylsulfonylspiro[2,3-dihydro-1H-indole-3,4''-(hexahydropyridine)]-1-yl]-2-oxo-(1R)-ethyl]-2-amino-2-methylpropanamide(MK-0677)
• UNII-GJ0EGN38UL
• AC-25509
• 159633-92-8
• BDBM50049478
• L-163,191
• MK-677, (HCl salt)
• IBUTAMOREN (NFLIS-DRUG)
• ibutamoreno
• 192511-65-2
• BDBM50403624
• CHEMBL542653
• 1-{[(2R)-3-(benzyloxy)-1-{1-methanesulfonyl-1,2-dihydrospiro[indole-3,4''-piperidine]-1''-yl}-1-oxopropan-2-yl]carbamoyl}-1-methylethan-1-aminium
• CHEMBL13817
• 159634-47-6 (free base)
• NS00125727
• 1KD
• Q5984942
• Propanamide, 2-amino-N-(2-(1,2-dihydro-1-(methylsulfonyl)spiro(3H-indole-3,4'-piperidin)-1'-yl)-2-oxo-1-((phenylmethoxy)methyl)ethyl)-2-methyl-, (R)-
• IBUTAMOREN [NFLIS-DRUG]
• NCGC00263115-10
• 2-AMINO-N-((R)-2-(BENZYLOXY)-1-((1-(METHYLSULFONYL)SPIRO(INDOLINE-3,4'-PIPERIDIN)-1'-YL)CARBONYL)ETHYL)-2-METHYLPROPIONAMIDE
• 2-AMINO-N-(3-(BENZYLOXY)-1-(1-METHANESULFONYL-1,2-DIHYDROSPIRO(INDOLE-3,4'-PIPERIDIN)-1'-YL)-1-OXOPROPAN-2-YL)-2-METHYLPROPANAMIDE
• AKOS025401779
• SCHEMBL739398
• Propanamide, 2-amino-N-((1R)-2-(1,2-dihydro-1-(methylsulfonyl)spiro(3H-indole-3,4'-piperidin)-1'-yl)-2-oxo-1-((phenylmethoxy)methyl)ethyl)-2-methyl-
• 1N-[1-benzyloxymethyl-2-[1-methylsulfonylspiro[2,3-dihydro-1H-indole-3,4''-(hexahydropyridine)]-1-yl]-2-oxo-(1R)-ethyl]-2-amino-2-methylpropanamide [3a(MK-0677)]
• Ibutamoren [INN]
• GTPL5867
• 1-(methanesulfonyl)-1'-(2-methyl-L-alanyl-O-benzyl-D-seryl)-1,2-dihydrospiro[indole-3,4'-piperidine]
• MK677
• CS-0002502
• BRD-K44771174-066-01-0
• HY-10199A

• Inchi： 1S/C27H36N4O5S/c1-26(2,28)25(33)29-22(18-36-17-20-9-5-4-6-10-20)24(32)30-15-13-27(14-16-30)19-31(37(3,34)35)23-12-8-7-11-21(23)27/h4-12,22H,13-19,28H2,1-3H3,(H,29,33)/t22-/m1/s1
• InChI Key： UMUPQWIGCOZEOY-JOCHJYFZSA-N
• SMILES： S(C)(N1C2C=CC=CC=2C2(C1)CCN(C([C@@H](COCC1C=CC=CC=1)NC(C(C)(C)N)=O)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 528.24100
• Monoisotopic Mass: 528.24064144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.32
• PSA: 130.42000
• LogP: 3.94020

Additional information on Ibutamoren

Professional Introduction to Ibutamoren (CAS No: 159634-47-6)

Ibutamoren, chemically known by the CAS number 159634-47-6, is a synthetic compound that has garnered significant attention in the field of nutritional supplements and performance enhancement. This compound belongs to the class of selective androgen receptor modulators (SARMs), which are designed to mimic the effects of anabolic steroids while minimizing the associated side effects. The molecular structure of Ibutamoren features a unique arrangement of atoms that contributes to its selective binding properties, making it a subject of extensive research in both clinical and pharmacological contexts.

The primary mechanism of action of Ibutamoren involves the activation of the androgen receptor, particularly in muscle and bone tissues. Unlike traditional anabolic steroids, which can have widespread effects on various organs, Ibutamoren exhibits high selectivity for its target tissues. This selectivity is attributed to its molecular design, which allows it to bind to the androgen receptor with high affinity while avoiding non-specific interactions. The result is a compound that promotes muscle growth and enhances bone density without the typical side effects associated with broader androgenic compounds.

Recent studies have highlighted the potential applications of Ibutamoren in various therapeutic settings. For instance, research has demonstrated its efficacy in treating conditions associated with muscle wasting, such as sarcopenia, a common condition among elderly populations. The ability of Ibutamoren to stimulate muscle protein synthesis without significantly impacting other physiological systems makes it a promising candidate for therapeutic use. Additionally, its potential role in enhancing bone density has been explored in clinical trials, particularly for patients suffering from osteoporosis.

The pharmacokinetic profile of Ibutamoren is another area of interest for researchers. Unlike many anabolic steroids that require daily administration due to short half-lives, Ibutamoren has a longer half-life, allowing for less frequent dosing. This characteristic makes it more convenient for patients undergoing long-term treatment. Furthermore, preliminary studies suggest that Ibutamoren has a favorable safety profile, with minimal side effects when used as directed. However, further research is necessary to fully understand its long-term effects and potential interactions with other medications.

In the context of athletic performance enhancement, Ibutamoren has become increasingly popular among athletes and bodybuilders seeking to improve their physical capabilities without resorting to traditional anabolic steroids. Its ability to promote lean muscle mass and enhance recovery times makes it an attractive option for those looking to optimize their training regimens. However, it is important to note that the use of such compounds should be approached with caution and ideally under the guidance of healthcare professionals.

The chemical synthesis of Ibutamoren involves a series of carefully controlled reactions that ensure high purity and yield. The process typically begins with the selection of appropriate starting materials, followed by functional group transformations that introduce the necessary structural features. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify the identity and purity of the final product. These stringent quality control measures are essential to ensure that the compound meets the required standards for both research and therapeutic applications.

The regulatory landscape surrounding Ibutamoren varies by region, with some countries permitting its use in dietary supplements while others have stricter regulations. As research continues to uncover new applications and potential benefits, it is likely that regulatory policies will evolve accordingly. Manufacturers and distributors must stay informed about these changes to ensure compliance with local laws and regulations.

In conclusion, Ibutamoren (CAS No: 159634-47-6) is a compound with significant potential in both therapeutic and performance enhancement contexts. Its selective mechanism of action, favorable pharmacokinetic profile, and minimal side effects make it an attractive option for various applications. As research progresses, further insights into its mechanisms and applications will continue to emerge, solidifying its place as a key compound in the field of nutritional supplements and pharmacology.